molecular formula C9H10N4O B2862458 3-Methyl-6-prop-2-enoxy-[1,2,4]triazolo[4,3-b]pyridazine CAS No. 304872-09-1

3-Methyl-6-prop-2-enoxy-[1,2,4]triazolo[4,3-b]pyridazine

Cat. No. B2862458
CAS RN: 304872-09-1
M. Wt: 190.206
InChI Key: MKDUMAXIYMQOCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3-Methyl-6-prop-2-enoxy-[1,2,4]triazolo[4,3-b]pyridazine” is a chemical compound with the molecular formula C9H10N4O . It belongs to the class of compounds known as triazolopyridazines .

Scientific Research Applications

Synthesis and Characterization

  • Pyridazine derivatives like 3-Methyl-6-prop-2-enoxy-[1,2,4]triazolo[4,3-b]pyridazine have shown significant biological properties, including anti-tumor and anti-inflammatory activities. These compounds have been synthesized and characterized using techniques like NMR, IR, mass spectral studies, and X-ray diffraction. Density functional theory (DFT) calculations complement these studies by providing insights into molecular properties such as HOMO-LUMO energy levels, energy gap, and other quantum chemical parameters (Sallam et al., 2021).

Potential Medicinal Uses

  • Some derivatives of triazolo[4,3-b]pyridazine have been evaluated for their potential as anxiolytic agents. For instance, 3-Methyl-6-[3-(trifluoromethyl)phenyl]-1,2,4-triazolo[4,3-b] pyridazine has been synthesized and labeled for studies in absorption and metabolism (May & Lanzilotti, 1984).
  • Certain triazolo[4,3-b]pyridazine derivatives show promising antiviral activity against hepatitis-A virus (HAV), indicating potential uses in antiviral drug development (Shamroukh & Ali, 2008).

Antidiabetic Applications

  • Triazolo-pyridazine-6-yl-substituted piperazines have been synthesized and evaluated for their Dipeptidyl peptidase-4 (DPP-4) inhibition potentials, suggesting a role in anti-diabetic medications. These compounds have been tested for their antioxidant and cytotoxicity potentials, indicating their suitability for further exploration in diabetes treatment (Bindu, Vijayalakshmi, & Manikandan, 2019).

Antiproliferative Effects

  • Certain [1,2,4]triazolo[4,3-b]pyridazine derivatives have been shown to inhibit the proliferation of endothelial and tumor cells, suggesting potential applications in cancer treatment (Ilić et al., 2011).

Agrochemical Uses

  • Pyridazine derivatives are also used in agriculture as molluscicidal, anti-feedant, insecticidal, herbicidal, plant growth regulators, and other agrochemicals. Their effectiveness against specific pathogens like fungi has been studied, further supporting their agrochemical applications (Sallam et al., 2022).

Development of High-Energy Materials

  • [1,2,4]Triazolo[4,3-b]pyridazine has been explored as a building block for low-sensitivity high-energy materials, indicating potential uses in materials science, especially in the development of energetic materials with controlled detonation properties (Chen et al., 2021).

properties

IUPAC Name

3-methyl-6-prop-2-enoxy-[1,2,4]triazolo[4,3-b]pyridazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H10N4O/c1-3-6-14-9-5-4-8-11-10-7(2)13(8)12-9/h3-5H,1,6H2,2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MKDUMAXIYMQOCJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN=C2N1N=C(C=C2)OCC=C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H10N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

190.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Methyl-6-prop-2-enoxy-[1,2,4]triazolo[4,3-b]pyridazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.